Cas no 3571-94-6 (Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-)

Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]- structure
3571-94-6 structure
Product Name:Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
CAS No:3571-94-6
MF:C12H16N4O2S2
MW:312.411039352417
CID:317485
PubChem ID:350265
Update Time:2025-04-19

Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
    • 4-Amino-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
    • SCHEMBL11891684
    • 3571-94-6
    • NSC-509005
    • AKOS002666438
    • NSC509005
    • DTXSID70325494
    • 4-Amino-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzene-1-sulfonamide
    • Inchi: 1S/C12H16N4O2S2/c1-8(2)7-11-14-15-12(19-11)16-20(17,18)10-5-3-9(13)4-6-10/h3-6,8H,7,13H2,1-2H3,(H,15,16)
    • InChI Key: IDXLLBBFRBQZFE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1=NN=C(CC(C)C)S1)(=O)=O

Computed Properties

  • Exact Mass: 312.07168
  • Monoisotopic Mass: 312.07146811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 97.97
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